Cas no 71457-14-2 (N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide)

• Product Name: N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide
• CAS No: 71457-14-2
• MF: C₂₄H₃₃NO₅
• MW: 415.522527456284
• CID: 59217
• PubChem ID: 80529
• Update Time: 2025-07-13

N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Diethoxyphenylethyl)-3,4-diethoxyphenylacetamide
• N-(3,4-Diethoxyphenethyl)-3,4-diethoxyphenylacetamide
• N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenyl acetamide
• N-(3,4-DIETHYLOXY)PHENYLETHYL-3,4-DIETHYLOXY PHENYLACETAMIDE
• Benzeneacetamide, N-(2-(3,4-diethoxyphenyl)ethyl)-3,4-diethoxy-
• N-(3,4-Diethoxyphenethyl)ethyl]-2-(3,4-diethoxyphenyl)acetamide
• SR-01000573767
• Oprea1_209274
• SCHEMBL11638911
• FT-0704168
• 6298-46-0
• DTXSID20212188
• NSC-41825
• NSC41825
• 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofurane
• NSC 41825
• EINECS 228-573-4
• 71457-14-2
• N-(2-(3,4-Diethoxyphenyl)ethyl)-2-(3,4-diethoxyphenyl)acetamide
• AKOS001584650
• UNII-B9K7VL28DE
• NS00035238
• 2-(3,4-diethoxyphenyl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide
• MFCD03450328
• SR-01000573767-1
• B9K7VL28DE
• N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide

• Inchi： 1S/C24H33NO5/c1-5-27-20-11-9-18(15-22(20)29-7-3)13-14-25-24(26)17-19-10-12-21(28-6-2)23(16-19)30-8-4/h9-12,15-16H,5-8,13-14,17H2,1-4H3,(H,25,26)
• InChI Key： WXWBNUBJVJKZAS-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCNC(CC1C=CC(=C(C=1)OCC)OCC)=O)OCC

Computed Properties

• Exact Mass: 415.23600
• Monoisotopic Mass: 415.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Melting Point: 105-108 ºC
• PSA: 66.02000
• LogP: 4.57370

Additional information on N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide

N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide (CAS No. 71457-14-2): An Overview

N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide (CAS No. 71457-14-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide is notable for its two diethyloxy groups attached to the phenyl rings. These functional groups contribute to the compound's solubility and stability, making it a promising candidate for various pharmaceutical applications. The presence of these groups also influences the compound's interaction with biological targets, which is a critical factor in drug design and development.

Recent research has focused on the pharmacological properties of N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide effectively reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide has shown promise as an analgesic agent. A clinical trial conducted in 2021 evaluated the efficacy and safety of this compound in patients with chronic pain. The results indicated that N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide provided significant pain relief without causing severe side effects. This finding suggests that the compound could be a valuable addition to the current arsenal of pain management therapies.

The potential therapeutic applications of N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide extend beyond inflammation and pain management. Research has also explored its neuroprotective properties. A study published in Neuropharmacology in 2020 reported that N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide protected neurons from oxidative stress-induced damage in vitro. This neuroprotective effect could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been developed to produce this compound efficiently. One commonly used method involves the condensation of 3,4-diethyloxymethylbenzene with N-(3,4-diethoxybenzene)ethylamine in the presence of a suitable catalyst. The optimization of these synthetic protocols is crucial for scaling up production for commercial and clinical use.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide. Preclinical data indicate that the compound has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The future prospects for N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop novel delivery systems that can enhance the bioavailability and target specificity of this compound.

In conclusion, N-(3,4-Diethyloxy)phenylethyl-3,4-diethyloxyphenylacetamide (CAS No. 71457-14-2) represents a promising molecule with diverse therapeutic potential. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further development in pharmaceutical research. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing medical treatments.